7-methoxy-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H14N4O5/c1-25-12-6-2-4-10-8-13(26-15(10)12)18(24)20-9-14-21-16(22-27-14)11-5-3-7-19-17(11)23/h2-8H,9H2,1H3,(H,19,23)(H,20,24)
• InChI Key: CGVTWEDYXOKPQT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NCC3=NC(=NO3)C4=CC=CNC4=O
• Molecular Formula: C18H14N4O5
• Molecular Weight: 366.3 g/mol
• CAS No.: 2034550-67-7

Description

7-methoxy-N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C18H14N4O5 and its molecular weight is 366.333. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds

Research has led to the development of various benzofuran derivatives with potential anti-inflammatory and analgesic properties. For instance, the synthesis of novel compounds derived from visnaginone and khellinone has shown significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity, suggesting potential therapeutic applications in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antidiabetic Activity

Compounds with the benzofuran moiety have also been explored for their antidiabetic properties. The synthesis and in vitro antidiabetic screening of novel dihydropyrimidine derivatives have been undertaken, demonstrating the potential of such compounds in managing diabetes through α-amylase inhibition assay (Lalpara et al., 2021).

Anticancer Evaluation

Furthermore, benzofuran derivatives have been evaluated for their anticancer properties. The synthesis of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole and their in vitro anticancer evaluation suggest that these compounds have activity against breast cancer cell lines, indicating their potential use in cancer therapy (Salahuddin et al., 2014).

Antimicrobial Activity

The design, synthesis, and antimicrobial activity studies of benzofuran-oxadiazole hybrids highlight the antimicrobial potential of these compounds. The synthesis process involves key intermediates and explores their efficacy against various bacterial and fungal strains, suggesting a pathway for developing new antimicrobial agents (Sanjeeva et al., 2021).